Cas no 714948-54-6 (2-4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl-5-methoxyphenol)

• Product Name: 2-4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl-5-methoxyphenol
• CAS No: 714948-54-6
• MF: C₁₇H₁₅BrN₂O₃
• MW: 375.216603517532
• CID: 5419368
• Update Time: 2025-08-01

2-4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl)-5-methoxyphenol
• 2-4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl-5-methoxyphenol

• Inchi： 1S/C17H15BrN2O3/c1-10-17(23-15-6-4-3-5-13(15)18)16(20-19-10)12-8-7-11(22-2)9-14(12)21/h3-9,21H,1-2H3,(H,19,20)
• InChI Key： COYBSBOVKOGNBP-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OC)=CC=C1C1C(OC2=CC=CC=C2Br)=C(C)NN=1

Additional information on 2-4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl-5-methoxyphenol

Comprehensive Overview of 2-4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl-5-methoxyphenol (CAS No. 714948-54-6)

The compound 2-4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl-5-methoxyphenol (CAS No. 714948-54-6) is a specialized organic molecule with a unique structural framework, combining a pyrazole core with bromophenoxy and methoxyphenol substituents. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical and agrochemical research. Its molecular formula and intricate functional groups suggest potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

In recent years, the demand for heterocyclic compounds like 2-4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl-5-methoxyphenol has surged due to their versatility in medicinal chemistry. Researchers are exploring its role in anti-inflammatory and antioxidant pathways, aligning with the growing focus on chronic disease management. The presence of a bromine atom in its structure also opens avenues for catalytic applications, a hot topic in sustainable chemistry.

The synthesis of CAS No. 714948-54-6 involves multi-step organic reactions, often requiring palladium-catalyzed cross-coupling or nucleophilic substitution techniques. These methods are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in process optimization and green chemistry. Its solubility in polar solvents like DMSO and methanol further enhances its utility in high-throughput screening assays.

From an SEO perspective, queries such as "pyrazole derivatives uses" or "bromophenoxy compounds synthesis" highlight user interest in this niche. The compound's potential as a bioactive scaffold resonates with trends in personalized medicine and targeted therapy. Additionally, its structural analogs are often compared in QSAR studies, a frequent search topic among computational chemists.

Regulatory and safety profiles of 2-4-(2-bromophenoxy)-5-methyl-1H-pyrazol-3-yl-5-methoxyphenol are critical for industrial adoption. While not classified as hazardous, its handling requires standard laboratory precautions. The compound's stability under varying pH conditions is another area of investigation, particularly for formulation scientists.

In conclusion, CAS No. 714948-54-6 represents a promising candidate for interdisciplinary research. Its molecular diversity and functional adaptability make it a valuable asset in both academic and industrial settings. Future studies may explore its mechanistic pathways or derivatization potential, further solidifying its role in modern chemistry.